Cas no 637337-65-6 ((S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid)

• Product Name: (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
• CAS No: 637337-65-6
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD09841921
• CID: 502198
• PubChem ID: 12111383
• Update Time: 2025-06-08

(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid
• CBZ-S-3-AMINOISOBUTYRIC ACID
• Propanoicacid, 2-methyl-3-[[(phenylmethoxy)carbonyl]amino]-, (2S)-
• AG-G-37181
• AK-87765
• ANW-63290
• CTK2F2636
• I14-37366
• KB-211290
• SureCN6044100
• (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoicacid
• (2S)-3-{[(Benzyloxy)carbonyl]amino}-2-methylpropanoic acid
• (2S)-2-methyl-3-(phenylmethoxycarbonylamino)propanoic acid
• Cbz-(S)-3-Amino-2-Methylpropanoic Acid
• AKOS015911840
• EN300-6971773
• C75990
• DS-18377
• 637337-65-6
• CS-0186174
• DTXSID00477773
• Cbz-S-3-Amino isobutyric acid
• SCHEMBL6044100
• DS-019247

• MDL： MFCD09841921
• Inchi： 1S/C12H15NO4/c1-9(11(14)15)7-13-12(16)17-8-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,13,16)(H,14,15)/t9-/m0/s1
• InChI Key： YDSJUQJHDFBDSZ-VIFPVBQESA-N
• SMILES： O(C(NC[C@@H](C(=O)O)C)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 237.10015
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63
• LogP: 2.02440

Additional information on (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid

Latest Research Advances on (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 637337-65-6) in Chemical Biology and Pharmaceutical Applications

(S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 637337-65-6) is a chiral amino acid derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in peptide synthesis and drug development. Recent studies have explored its potential as a building block for novel therapeutic agents, particularly in the context of targeted drug delivery and enzyme inhibition. This research briefing synthesizes the latest findings on this compound, highlighting its chemical properties, synthetic utility, and emerging biological applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of protease inhibitors. The research team utilized (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid to develop a series of novel inhibitors targeting viral proteases, showing remarkable selectivity and potency. The stereochemistry at the 2-position proved crucial for binding affinity, with the (S)-configuration exhibiting superior pharmacological properties compared to its (R)-counterpart.

In the realm of peptide therapeutics, a recent breakthrough published in ACS Chemical Biology (2024) showcased the compound's utility in constructing constrained peptide scaffolds. Researchers employed (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid to introduce methyl substitutions at critical positions, enhancing the metabolic stability of peptide-based drug candidates while maintaining their biological activity. This approach has opened new avenues for developing orally bioavailable peptide therapeutics.

From a synthetic chemistry perspective, advances in catalytic asymmetric synthesis have improved access to this valuable building block. A 2023 Nature Catalysis paper described an enzymatic resolution method that achieves >99% ee for (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid, addressing previous challenges in large-scale production. This methodological innovation has significant implications for cost-effective manufacturing of derivatives for preclinical studies.

Emerging applications in targeted drug delivery systems have also been reported. A recent study in Advanced Drug Delivery Reviews (2024) highlighted the compound's potential as a linker in antibody-drug conjugates (ADCs), where its stability under physiological conditions and cleavability in target tissues make it particularly valuable for next-generation cancer therapeutics. The methyl group at the 2-position was found to modulate the release kinetics of payload molecules, offering precise control over drug delivery profiles.

Ongoing research is exploring the compound's role in developing covalent inhibitors, as evidenced by preliminary results presented at the 2024 American Chemical Society National Meeting. The benzyloxycarbonyl-protected amino group serves as a versatile handle for further functionalization, enabling the construction of diverse pharmacophores while maintaining the advantageous steric and electronic properties imparted by the methyl substituent.

In conclusion, (S)-3-(((Benzyloxy)carbonyl)amino)-2-methylpropanoic acid (CAS: 637337-65-6) continues to demonstrate its value as a multifunctional building block in pharmaceutical research. Recent advances have expanded its applications from traditional peptide synthesis to cutting-edge drug development platforms, with particular promise in targeted therapies and enzyme inhibition. As synthetic methodologies improve and biological understanding deepens, this compound is poised to play an increasingly important role in addressing current challenges in medicinal chemistry and chemical biology.